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Compound of Interest

Compound Name: N-Valerylglycine-d2

Cat. No.: B12384809

N-Valerylglycine-d2: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure of N-Valerylglycine-
d2, a deuterated form of N-Valerylglycine. This stable isotope-labeled compound is of
significant interest in metabolic research, pharmacokinetic studies, and as an internal standard
in analytical chemistry.

Core Chemical Structure

N-Valerylglycine-d2 is an N-acylated amino acid derivative. Its structure consists of a valeryl
group attached to the nitrogen atom of a glycine molecule. The key feature of this isotopologue
is the substitution of two hydrogen atoms with deuterium atoms on the alpha-carbon of the
glycine moiety.

The systematic IUPAC name for this compound is 2-(pentanoylamino)acetic-d2 acid.
Structural Details:
» Valeryl Group: A five-carbon acyl group derived from valeric acid (pentanoic acid).

e Glycine Moiety: The simplest amino acid, which in this labeled compound has two deuterium
atoms on its alpha-carbon.
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e Amide Bond: A covalent bond linking the carbonyl carbon of the valeryl group to the nitrogen

atom of the glycine.

The molecular formula for N-Valerylglycine-d2 is C7H11D2NO3[1].

Physicochemical Properties

A summary of the key quantitative data for N-Valerylglycine-d2 is presented in the table below

for easy reference and comparison.

Property Value Reference
Molecular Formula C7H11D2NO3 [1]
Molecular Weight 161.20 g/mol [1]
CAS Number 3008541-76-9 [1]I2]
Appearance Sol.id—Liquid Mixture, Off-white

to light brown
Purity >95.0%
SMILES OC(C([2H])(NC(CCCC)=0)

[2H])=0

Applications in Research and Development

Stable isotope-labeled compounds like N-Valerylglycine-d2 are invaluable tools in various

scientific disciplines:

o Metabolic Tracer: The deuterium labels allow for the tracking of the molecule's metabolic fate

in biological systems without altering its fundamental chemical properties.

 Internal Standard: It serves as an ideal internal standard for quantitative analysis by mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its distinct mass

allows for clear differentiation from the endogenous, non-deuterated form.

o Pharmacokinetic Studies: Deuteration can subtly influence the metabolic profile and

pharmacokinetics of a molecule, making N-Valerylglycine-d2 useful in drug development to
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study these effects.

Logical Representation of the Structure

To visualize the connectivity of the atoms within N-Valerylglycine-d2, a logical diagram can be
constructed.

Valeryl Group Glycine-d2 Moiety

Click to download full resolution via product page

Caption: Logical diagram of N-Valerylglycine-d2 structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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